2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(4-(dimethylamino)phenyl)acetamide

• IUPAC Name: 2-(3-benzylsulfonylindol-1-yl)-N-[4-(dimethylamino)phenyl]acetamide
• InChI: InChI=1S/C25H25N3O3S/c1-27(2)21-14-12-20(13-15-21)26-25(29)17-28-16-24(22-10-6-7-11-23(22)28)32(30,31)18-19-8-4-3-5-9-19/h3-16H,17-18H2,1-2H3,(H,26,29)
• InChI Key: IMQJGEHYMOHVTR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol

Description

2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(4-(dimethylamino)phenyl)acetamide, commonly known as BIX-01294, is a small molecule inhibitor of the histone methyltransferase G9a. BIX-01294 is a promising therapeutic agent in the field of epigenetics and has been extensively studied for its potential applications in cancer therapy, neurological disorders, and stem cell research.

Scientific Research Applications

Biological Activity and Potential Therapeutic Uses

• Biological Activity : Indole derivatives, including compounds structurally related to 2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(4-(dimethylamino)phenyl)acetamide, have significant biological activities. This is due to the synthesis of new derivatives from interactions between various amides and indole compounds, revealing potential biological actions such as enzyme inhibition and activity modulation in biological membranes (Avdeenko, Konovalova, & Yakymenko, 2020).

• Antimicrobial Properties : Research demonstrates that derivatives of similar compounds exhibit substantial antimicrobial activities. This suggests potential applications in combating various microbial infections (Fahim & Ismael, 2019).

• Application in Antimalarial and Antiviral Research : Some studies have shown that sulfonamides, closely related to the queried compound, exhibit promising antimalarial activity and potential effectiveness against COVID-19, indicating their utility in infectious disease research (Fahim & Ismael, 2021).

Synthetic Applications and Utility

• Synthetic Utility in Chemistry : Such compounds have utility in the synthesis of complex molecular structures. For example, derivatives of N,N-dimethylacetamide, a component of the queried compound, are used as protective groups for vicinal diols in organic synthesis (Hanessian & Moralioglu, 1972).

• Development of Fluorescent Probes : Derivatives of dimethylaminophenyl, part of the queried compound, have been employed in the development of fluorescent probes for sensitive detection of carbonyl compounds in environmental water samples, highlighting their application in analytical chemistry (Houdier, Perrier, Defrancq, & Legrand, 2000).

Mechanism of Action

Indole Derivatives

The compound is an indole derivative. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .